Cas no 1704067-25-3 ((3-(4-(tert-butoxycarbonyl)piperazin-1-yl)-4,5-difluorophenyl)boronic acid)

• Product Name: (3-(4-(tert-butoxycarbonyl)piperazin-1-yl)-4,5-difluorophenyl)boronic acid
• CAS No: 1704067-25-3
• MF: C₁₅H₂₁BF₂N₂O₄
• MW: 342.146051168442
• MDL: MFCD28384256
• CID: 4611794
• PubChem ID: 91759121
• Update Time: 2024-11-01

(3-(4-(tert-butoxycarbonyl)piperazin-1-yl)-4,5-difluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(4-(tert-butoxycarbonyl)piperazin-1-yl)-4,5-difluorophenyl)boronic acid
• 1-Piperazinecarboxylic acid, 4-(5-borono-2,3-difluorophenyl)-, 1-(1,1-dimethylethyl) ester
• I12225
• AKOS025286592
• 3-[4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL]-4,5-DIFLUOROPHENYLBORONIC ACID
• AB87224
• 1704067-25-3
• BS-41734
• [3,4-difluoro-5-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]phenyl]boronic acid

• MDL： MFCD28384256
• Inchi： 1S/C15H21BF2N2O4/c1-15(2,3)24-14(21)20-6-4-19(5-7-20)12-9-10(16(22)23)8-11(17)13(12)18/h8-9,22-23H,4-7H2,1-3H3
• InChI Key： QBIKXHHYRQYSMH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC(B(O)O)=CC(F)=C2F)CC1

Computed Properties

• Exact Mass: 342.1562436g/mol
• Monoisotopic Mass: 342.1562436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters